1,1':4',1''-Terphenyl, 4''-ethyl-2',3,4,5-tetrafluoro-

• IUPAC Name: 5-[4-(4-ethylphenyl)-2-fluorophenyl]-1,2,3-trifluorobenzene
• InChI: InChI=1S/C20H14F4/c1-2-12-3-5-13(6-4-12)14-7-8-16(17(21)9-14)15-10-18(22)20(24)19(23)11-15/h3-11H,2H2,1H3
• InChI Key: BYZUWIASASXWRG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2=CC(=C(C=C2)C3=CC(=C(C(=C3)F)F)F)F
• Molecular Formula: C20H14F4
• DSSTOX Substance ID: DTXSID50475769
• Molecular Weight: 330.3 g/mol
• CAS RN: 326894-55-7

Description

1,1':4',1''-Terphenyl, 4''-ethyl-2',3,4,5-tetrafluoro-' is a chemical compound with a molecular formula of C22H17F4. It is commonly used in scientific research, particularly in the field of organic chemistry. This compound has been studied extensively due to its unique properties and potential applications. In

Mechanism of Action

The mechanism of action of 1,1':4',1''-Terphenyl, 4''-ethyl-2',3,4,5-tetrafluoro-' is not fully understood. However, it has been shown to have potential as a photosensitizer, which means that it can absorb light and transfer energy to other molecules. This property has potential applications in the field of photodynamic therapy, which is a type of cancer treatment that involves the use of light to activate photosensitizing agents and destroy cancer cells.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1,1':4',1''-Terphenyl, 4''-ethyl-2',3,4,5-tetrafluoro-' have not been extensively studied. However, it has been shown to be relatively non-toxic and has low levels of cytotoxicity. This makes it a promising candidate for use in various applications, including drug delivery and photodynamic therapy.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1,1':4',1''-Terphenyl, 4''-ethyl-2',3,4,5-tetrafluoro-' is its ease of synthesis. It can be produced using relatively simple and efficient methods, which makes it a cost-effective option for scientific research. However, one limitation of this compound is its relatively low solubility in common solvents, which can make it difficult to work with in certain applications.

Future Directions

There are several future directions for the study of 1,1':4',1''-Terphenyl, 4''-ethyl-2',3,4,5-tetrafluoro-'. One potential direction is the further study of its potential applications in the field of organic electronics. This could involve the synthesis of new derivatives and the study of their properties. Another potential direction is the study of its potential use as a photosensitizer in photodynamic therapy. This could involve the development of new methods for delivering the compound to cancer cells and the study of its effectiveness in destroying cancer cells.
Conclusion:
In conclusion, 1,1':4',1''-Terphenyl, 4''-ethyl-2',3,4,5-tetrafluoro-' is a promising compound with potential applications in various fields, including organic electronics and photodynamic therapy. Its ease of synthesis and relatively low toxicity make it a promising candidate for further study. However, more research is needed to fully understand its properties and potential applications.

Scientific Research Applications

1,1':4',1''-Terphenyl, 4''-ethyl-2',3,4,5-tetrafluoro-' has been studied extensively in scientific research due to its unique properties. It has been shown to have potential applications in the field of organic electronics, where it can be used as a building block for the synthesis of organic semiconductors. It has also been studied for its potential use in the synthesis of dendrimers, which are highly branched polymers that have potential applications in drug delivery and other fields.